Cas no 1803611-49-5 (4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1803611-49-5
• MF: C₅H₆Cl₂N₂O₃S
• MW: 245.083737850189
• CID: 5706458
• PubChem ID: 91654369
• Update Time: 2025-06-09

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS026744729
• EN300-193361
• 4-chloro-2-(methoxymethyl)pyrazole-3-sulfonyl chloride
• 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride
• 1803611-49-5
• C5H6Cl2N2O3S
• 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonylchloride
• 1H-Pyrazole-5-sulfonyl chloride, 4-chloro-1-(methoxymethyl)-
• 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C5H6Cl2N2O3S/c1-12-3-9-5(13(7,10)11)4(6)2-8-9/h2H,3H2,1H3
• InChI Key： MCKWJPWHQCVJKG-UHFFFAOYSA-N
• SMILES： ClC1C=NN(COC)C=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 243.9476186g/mol
• Monoisotopic Mass: 243.9476186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 350.6±37.0 °C(Predicted)
• pka: -4.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride

Professional Introduction to 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1803611-49-5)

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 1803611-49-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a chlorosulfonyl group and a methoxymethyl substituent, make it a versatile building block for drug discovery and development.

The< strong>pyrazole core of this compound is a heterocyclic aromatic ring system that is widely recognized for its pharmacological properties. Pyrazole derivatives have been extensively studied for their potential applications in treating a range of diseases, including infectious diseases, inflammatory conditions, and cancer. The introduction of a sulfonyl chloride group at the 5-position of the pyrazole ring enhances its reactivity, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. The< strong>4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride compound serves as an excellent precursor for synthesizing sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The chlorosulfonyl group can be readily converted into amides or sulfonamides through nucleophilic substitution reactions, providing researchers with a flexible synthetic pathway.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. The< strong>pyrazole scaffold has been successfully incorporated into many kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. By modifying the substituents on the pyrazole ring, researchers can fine-tune the binding affinity and selectivity of their inhibitors.

The< strong>methoxymethyl group in the molecule adds an additional layer of functionality that can be exploited in drug design. This group can be used to introduce various pharmacophores or to stabilize reactive intermediates during synthesis. Furthermore, the methoxymethyl group can undergo hydrolysis to form a hydroxymethyl group, which can be further oxidized to an aldehyde or carboxylic acid. This versatility makes< strong>4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride a valuable tool in synthetic chemistry.

In academic research, this compound has been utilized in the development of novel antiviral agents. The sulfonyl chloride functionality allows for easy introduction of amine groups, which are critical for forming hydrogen bonds with viral protease enzymes. By designing molecules based on the< strong>pyrazole scaffold, researchers aim to develop drugs that can inhibit viral replication by targeting essential enzymatic processes.

The pharmaceutical industry has also shown interest in< strong>4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride due to its potential as a lead compound for new therapies. Several companies are currently exploring its use in the synthesis of small-molecule drugs that target specific disease pathways. The ability to modify the pyrazole ring and introduce various functional groups makes it an ideal candidate for structure-activity relationship (SAR) studies.

The synthesis of< strong>4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride involves several key steps that highlight its complexity and synthetic utility. The process typically begins with the preparation of 1-methoxymethylpyrazole, which is then sulfonylated using chlorosulfonic acid or other sulfonation agents. The resulting intermediate is highly reactive and can be further functionalized to produce derivatives with tailored properties.

The reactivity of the sulfonyl chloride group allows for numerous downstream transformations, including coupling with nucleophiles such as amines and alcohols. These reactions are fundamental in drug synthesis, as they enable the formation of amide and ether linkages, which are common motifs in biologically active molecules. The< strong>methoxymethyl group also participates in these transformations, providing additional opportunities for chemical modification.

In conclusion, 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1803611-49-5) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly sulfonamides and kinase inhibitors. The ongoing research in this area continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.